

Application Notes and Protocols for In Vivo Experimental Design: Testing Quinoline Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carboxylic acid

CAS No.: 350999-95-0

Cat. No.: B1268796

[Get Quote](#)

Introduction: The Quinoline Scaffold in Modern Drug Discovery

The quinoline ring system, a bicyclic aromatic heterocycle, represents a privileged scaffold in medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1][2] The journey of a promising quinoline derivative from a laboratory curiosity to a clinical candidate is arduous and necessitates rigorous preclinical evaluation. In vivo testing in animal models is a critical, indispensable phase of this process, providing essential insights into the compound's behavior within a complex biological system.[3][4][5][6]

This guide provides a comprehensive framework for designing and executing in vivo experiments to evaluate quinoline derivatives. It is intended for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific

rationale to empower informed decision-making. We will navigate through the critical stages of experimental design, from ethical considerations and pharmacokinetic profiling to efficacy and toxicology studies, ensuring a robust and self-validating approach to preclinical research.

I. Foundational Principles: Ethical and Regulatory Framework

Before any in vivo experiment is initiated, a robust ethical and regulatory framework must be established. This is not merely a procedural hurdle but a cornerstone of scientific integrity.

The 3Rs: A Moral Compass for Animal Research

All animal experimentation must be guided by the principles of the 3Rs: Replacement, Reduction, and Refinement.^{[7][8][9]}

- **Replacement:** Can the scientific question be answered without using live animals? This involves a thorough exploration of in vitro, ex vivo, or in silico models.
- **Reduction:** If animal use is unavoidable, can the number of animals be minimized while maintaining statistical power? This necessitates careful experimental design and statistical consultation.
- **Refinement:** Can the experimental procedures be modified to minimize pain, suffering, and distress to the animals? This includes optimizing housing conditions, handling techniques, and administration procedures.

Regulatory Compliance and Good Laboratory Practice (GLP)

Preclinical studies intended for regulatory submission to bodies like the U.S. Food and Drug Administration (FDA) must be conducted in compliance with Good Laboratory Practice (GLP).^{[3][10]} GLP regulations (e.g., 21 CFR Part 58 in the US) provide a framework for the conduct of nonclinical laboratory studies, ensuring the quality and integrity of the data.^[10] Key aspects include detailed standard operating procedures (SOPs), calibrated equipment, and meticulous record-keeping.^[10]

II. Pharmacokinetic and Pharmacodynamic (PK/PD) Profiling: Understanding Drug Behavior

Pharmacokinetic (PK) studies characterize what the body does to the drug (Absorption, Distribution, Metabolism, and Excretion - ADME), while pharmacodynamic (PD) studies describe what the drug does to the body.[3][11] A thorough understanding of a quinoline derivative's PK/PD profile is fundamental for designing meaningful efficacy and toxicology studies.[12][13][14][15]

Causality Behind PK/PD Experimental Choices

The choice of animal species, dose levels, and sampling time points is critical for obtaining a clear PK profile. Rodents (mice and rats) are commonly used for initial PK screening due to their small size, cost-effectiveness, and well-characterized physiology.[11][16] However, inter-species differences in drug metabolism can be significant, and it is often necessary to perform PK studies in a non-rodent species (e.g., beagle dogs) to better predict human pharmacokinetics.[15]

Dose levels should be selected to cover the expected therapeutic range and to assess dose proportionality. The route of administration should mimic the intended clinical route.

Protocol: Single-Dose Pharmacokinetic Study in Rats

Objective: To determine the basic pharmacokinetic parameters of a novel quinoline derivative (QD-X) following intravenous (IV) and oral (PO) administration in Sprague-Dawley rats.

Materials:

- QD-X, analytical standard
- Vehicle for IV and PO administration (e.g., saline, 5% DMSO/5% Solutol HS 15 in saline)
- Sprague-Dawley rats (male, 8-10 weeks old)
- Cannulas (for jugular vein catheterization)
- Blood collection tubes (with anticoagulant, e.g., K2-EDTA)

- Centrifuge
- Freezer (-80°C)
- LC-MS/MS system for bioanalysis


Procedure:

- Animal Preparation:
 - Acclimatize rats for at least 7 days.
 - Fast rats overnight (with free access to water) before dosing.
 - For the IV group, surgically implant a jugular vein cannula 24-48 hours prior to the study to facilitate blood sampling.
- Dosing:
 - IV Group (n=3-5 rats): Administer a single bolus dose of QD-X (e.g., 1-2 mg/kg) via the tail vein.
 - PO Group (n=3-5 rats): Administer a single oral gavage dose of QD-X (e.g., 5-10 mg/kg).
- Blood Sampling:
 - Collect blood samples (approximately 0.2 mL) from the jugular vein cannula (IV group) or another appropriate site (e.g., saphenous vein) at the following time points:
 - IV: Pre-dose, 2, 5, 15, 30 minutes, 1, 2, 4, 8, and 24 hours post-dose.
 - PO: Pre-dose, 15, 30 minutes, 1, 2, 4, 8, and 24 hours post-dose.
 - Place blood samples into pre-chilled anticoagulant tubes.
- Plasma Preparation and Storage:
 - Centrifuge the blood samples at 4°C (e.g., 3000 x g for 10 minutes) to separate the plasma.

- Transfer the plasma to labeled cryovials and store at -80°C until bioanalysis.
- Bioanalysis:
 - Develop and validate a sensitive and specific LC-MS/MS method for the quantification of QD-X in rat plasma.
 - Analyze the plasma samples to determine the concentration of QD-X at each time point.
- Data Analysis:
 - Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters.

Table 1: Key Pharmacokinetic Parameters

Parameter	Description
C _{max}	Maximum plasma concentration
T _{max}	Time to reach C _{max}
AUC	Area under the plasma concentration-time curve
t _{1/2}	Elimination half-life
CL	Clearance
V _d	Volume of distribution
F%	Bioavailability (for oral administration)



[Click to download full resolution via product page](#)

Caption: Workflow for integrated PK/PD studies.


III. Efficacy Evaluation in Disease Models

The ultimate goal of developing a new quinoline derivative is to achieve therapeutic efficacy in a specific disease. In vivo efficacy studies are designed to test this hypothesis in relevant animal models.[3][4]

Selecting the Right Animal Model

The choice of animal model is paramount and should be based on its ability to mimic the human disease state.[4] A thorough literature review is essential to identify established and validated models.[4]

- **Anticancer Studies:** Human tumor xenograft models in immunocompromised mice (e.g., nude or SCID mice) are widely used.[17][18] In these models, human cancer cell lines are implanted subcutaneously or orthotopically.[18]
- **Antimalarial Studies:** Mouse models of malaria, such as those using *Plasmodium berghei* or *Plasmodium yoelii*, are standard for assessing the in vivo activity of antimalarial compounds.[19][20]
- **Antibacterial Studies:** A variety of mouse infection models are available, including thigh infection models, sepsis models, and lung infection models, depending on the target pathogen and indication.[21]



[Click to download full resolution via product page](#)

Caption: Decision tree for animal model selection.

Protocol: Anticancer Efficacy in a Human Tumor Xenograft Model

Objective: To evaluate the in vivo antitumor efficacy of QD-X in a nude mouse model bearing human breast cancer (MCF-7) xenografts.[17]

Materials:

- MCF-7 human breast cancer cell line
- Athymic nude mice (female, 6-8 weeks old)
- Matrigel
- QD-X formulated for intraperitoneal (IP) injection

- Positive control drug (e.g., Doxorubicin)
- Vehicle control
- Calipers for tumor measurement

Procedure:

- Cell Culture and Implantation:
 - Culture MCF-7 cells under standard conditions.
 - On the day of implantation, harvest cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel.
 - Subcutaneously inject 5×10^6 cells into the right flank of each mouse.
- Tumor Growth and Randomization:
 - Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days.
 - Calculate tumor volume using the formula: $(\text{Length} \times \text{Width}^2) / 2$.
 - When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group).
- Treatment:
 - Group 1 (Vehicle Control): Administer the vehicle IP daily.
 - Group 2 (QD-X): Administer QD-X at a predetermined dose (based on PK/PD and tolerability studies) IP daily.
 - Group 3 (Positive Control): Administer Doxorubicin at a standard effective dose (e.g., 2 mg/kg) IP twice a week.
- Monitoring and Endpoints:
 - Measure tumor volume and body weight 2-3 times per week.

- Monitor the animals for any signs of toxicity (e.g., weight loss, changes in behavior).
- The primary endpoint is tumor growth inhibition (TGI).
- The study is typically terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or after a fixed duration (e.g., 21-28 days).
- Data Analysis:
 - Calculate the percent TGI for each treatment group relative to the vehicle control.
 - Analyze the data for statistical significance using appropriate statistical tests (e.g., ANOVA).

Table 2: Example Efficacy Endpoints for Different Disease Models

Disease Model	Primary Endpoint(s)
Anticancer (Xenograft)	Tumor Growth Inhibition (TGI), tumor regression
Antimalarial (P. berghei)	Percent parasitemia reduction, mean survival time
Antibacterial (Thigh)	Reduction in bacterial load (CFU/gram of tissue)

IV. Toxicology and Safety Pharmacology

Assessing the safety of a new chemical entity is a critical component of preclinical development.^{[3][22][23]} Toxicology studies are designed to identify potential target organs of toxicity and to determine a safe starting dose for human clinical trials.^{[3][23]}

Rationale for Toxicology Study Design

Initial toxicology studies often involve a dose-range finding study in rodents to identify the maximum tolerated dose (MTD). This is followed by more definitive studies, including acute and repeated-dose toxicity studies, conducted under GLP guidelines.^[10] These studies typically involve at least two species (one rodent and one non-rodent).^[13]

Protocol: Acute Toxicity Study in Mice (Up-and-Down Procedure)

Objective: To determine the acute oral toxicity (LD50) of QD-X in mice.

Materials:

- CD-1 mice (female, 8-10 weeks old)
- QD-X formulated for oral gavage
- Vehicle control


Procedure:

- Dosing:
 - This procedure uses a sequential dosing approach with a single animal at each step.
 - Start with a dose estimated to be just below the expected LD50.
 - If the animal survives, the next animal is dosed at a higher level. If the animal dies, the next animal is dosed at a lower level.
 - The dose progression is typically based on a log scale.
- Observation:
 - Observe the animals closely for the first few hours after dosing and then daily for 14 days.
 - Record clinical signs of toxicity, including changes in appearance, behavior, and physiological functions.
 - Record body weights at regular intervals.
- Necropsy:
 - At the end of the 14-day observation period, euthanize all surviving animals.

- Perform a gross necropsy on all animals (including those that died during the study) to examine for any abnormalities in organs and tissues.
- Data Analysis:
 - Calculate the LD50 and its confidence intervals using appropriate statistical software.

Table 3: Common Parameters Monitored in Toxicology Studies

Parameter Category	Specific Measurements
Clinical Observations	Appearance, behavior, mortality, morbidity
Body Weight	Measured regularly throughout the study
Food/Water Consumption	Measured daily or weekly
Hematology	Red and white blood cell counts, platelets, hemoglobin
Clinical Chemistry	Liver enzymes (ALT, AST), kidney function (BUN, creatinine)
Urinalysis	pH, protein, glucose, ketones
Gross Pathology	Examination of all organs and tissues at necropsy
Histopathology	Microscopic examination of selected organs and tissues



[Click to download full resolution via product page](#)

Caption: General workflow for preclinical toxicology studies.

V. Conclusion: A Pathway to Clinical Translation

The in vivo evaluation of quinoline derivatives is a complex but essential undertaking in the quest for new medicines. A well-designed experimental plan, grounded in scientific rationale and ethical principles, is the surest path to generating high-quality, reproducible data. By integrating PK/PD, efficacy, and toxicology studies, researchers can build a comprehensive preclinical data package that supports the transition of promising quinoline derivatives from the laboratory to the clinic, ultimately benefiting patients in need.

References

- Comprehensive review on current developments of quinoline-based anticancer agents. (n.d.). ScienceDirect. Retrieved January 27, 2026, from [\[Link\]](#)
- Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. (2025, August 27). PubMed Central. Retrieved January 27, 2026, from [\[Link\]](#)
- Preclinical research strategies for drug development. (2025, August 11). AMSbiopharma. Retrieved January 27, 2026, from [\[Link\]](#)
- Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents. (n.d.). PubMed Central. Retrieved January 27, 2026, from [\[Link\]](#)
- Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents. (2016, December 15). PubMed. Retrieved January 27, 2026, from [\[Link\]](#)
- Assessing Safety and Toxicology. (2018, May 30). NCBI Bookshelf. Retrieved January 27, 2026, from [\[Link\]](#)
- Step 2: Preclinical Research. (2018, January 4). U.S. Food and Drug Administration. Retrieved January 27, 2026, from [\[Link\]](#)
- Ethical Guidelines for the Use of Animals in Research. (2019, July 8). Forskningsetikk. Retrieved January 27, 2026, from [\[Link\]](#)
- Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. (2025, July 11). ResearchGate. Retrieved January 27, 2026, from [\[Link\]](#)
- Ethical considerations regarding animal experimentation. (n.d.). PubMed Central. Retrieved January 27, 2026, from [\[Link\]](#)
- Designing an In Vivo Preclinical Research Study. (n.d.). MDPI. Retrieved January 27, 2026, from [\[Link\]](#)
- Pharmacokinetic Studies for Drug Development. (n.d.). ResearchGate. Retrieved January 27, 2026, from [\[Link\]](#)

- Discovery of a Quinoline-4-carboxamide Derivative with a Novel Mechanism of Action, Multistage Antimalarial Activity, and Potent in Vivo Efficacy. (n.d.). ACS Publications. Retrieved January 27, 2026, from [\[Link\]](#)
- Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. (2022, December 28). ACS Omega. Retrieved January 27, 2026, from [\[Link\]](#)
- Guide to Understanding FDA Preclinical Study Requirements for Medical Devices. (2025, April 10). NAMSA. Retrieved January 27, 2026, from [\[Link\]](#)
- Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. (2022, October 5). National Institutes of Health. Retrieved January 27, 2026, from [\[Link\]](#)
- Ethical guidelines for research in animal science. (n.d.). Cambridge University Press. Retrieved January 27, 2026, from [\[Link\]](#)
- Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. (n.d.). U.S. Food and Drug Administration. Retrieved January 27, 2026, from [\[Link\]](#)
- KNOWLEDGE – International Journal Vol. 45.7 THE ROLE OF ANIMAL MODELS IN PHARMACOKINETIC. (n.d.). KNOWLEDGE-IJ. Retrieved January 27, 2026, from [\[Link\]](#)
- A REVIEW ON QUINOLINE AND ITS DERIVATIVES. (2022, June 20). Novelty Journals. Retrieved January 27, 2026, from [\[Link\]](#)
- The (misleading) role of animal models in drug development. (n.d.). Frontiers. Retrieved January 27, 2026, from [\[Link\]](#)
- Design, Synthesis and Biological Evaluation of Some Novel Quinoline Derivatives as Antimalarial Agents. (n.d.). MDPI. Retrieved January 27, 2026, from [\[Link\]](#)
- General Principles of Preclinical Study Design. (n.d.). PubMed Central. Retrieved January 27, 2026, from [\[Link\]](#)

- Exploration of quinolone and quinoline derivatives as potential anticancer agents. (2019, August 13). National Institutes of Health. Retrieved January 27, 2026, from [\[Link\]](#)
- Pre-Clinical Trials: USFDA Regulations to be Followed. (n.d.). Lambda Therapeutic Research. Retrieved January 27, 2026, from [\[Link\]](#)
- Synthesis and biological evaluation of new quinoline derivatives as antileishmanial and antitrypanosomal agents. (n.d.). PubMed. Retrieved January 27, 2026, from [\[Link\]](#)
- Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. (2022, June 24). Royal Society of Chemistry. Retrieved January 27, 2026, from [\[Link\]](#)
- Predicting Toxicity in Drug Development. (2022, February 2). Pharmaceutical Technology. Retrieved January 27, 2026, from [\[Link\]](#)
- Animal Pharmacokinetic Studies for Safe Treatments. (n.d.). Biotechfarm. Retrieved January 27, 2026, from [\[Link\]](#)
- Navigating the Ethical Landscape of In Vivo Research: Balancing Scientific Advancement and Animal Welfare. (2022, May 3). Ichor Bio. Retrieved January 27, 2026, from [\[Link\]](#)
- The Role of Mouse Models in Drug Discovery. (2025, March 20). Taconic Biosciences. Retrieved January 27, 2026, from [\[Link\]](#)
- Ethical Principles and Rules in Experimental Animal Studies: A Comprehensive Review. (2024, May 14). ResearchGate. Retrieved January 27, 2026, from [\[Link\]](#)
- Novel Quinoline-based Ir(III) Complexes Exhibit High Antitumor Activity in Vitro and in Vivo. (n.d.). PubMed Central. Retrieved January 27, 2026, from [\[Link\]](#)
- Anticancer Activity of Quinoline Derivatives. (2022, October 20). International Journal of Pharmaceutical Sciences Review and Research. Retrieved January 27, 2026, from [\[Link\]](#)
- Designing an In Vivo Preclinical Research Study. (2023, October 18). ResearchGate. Retrieved January 27, 2026, from [\[Link\]](#)

- A comprehensive revision on the use of quinoline antimalarial drugs as leishmanicidal agents. (2025, May 29). Frontiers. Retrieved January 27, 2026, from [\[Link\]](#)
- ROLE OF ANIMAL MODELS IN DRUG DEVELOPMENT: PAST, PRESENT AND FUTURE PERSPECTIVES. (2023, May 29). IJRPC. Retrieved January 27, 2026, from [\[Link\]](#)
- New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity. (n.d.). MDPI. Retrieved January 27, 2026, from [\[Link\]](#)
- Animal models for toxicological screening and drug development. (n.d.). ResearchGate. Retrieved January 27, 2026, from [\[Link\]](#)
- Drug discovery studies on quinoline-based derivatives as potential antimalarial agents. (n.d.). PubMed. Retrieved January 27, 2026, from [\[Link\]](#)
- Synthesis, characterization and biological application of 5-quinoline 1,3,5-trisubstituted pyrazole based platinum(ii) complexes. (n.d.). PubMed Central. Retrieved January 27, 2026, from [\[Link\]](#)
- Preclinical Study. (2026, January 16). Massive Bio. Retrieved January 27, 2026, from [\[Link\]](#)
- Biological Activities of Quinoline Derivatives. (2025, August 8). ResearchGate. Retrieved January 27, 2026, from [\[Link\]](#)
- The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. (n.d.). PubMed Central. Retrieved January 27, 2026, from [\[Link\]](#)
- Synthesis, Biological Evaluation of Novel Quinoline and its derivatives of Schiff's Base Compounds from Catalytic Free Green Solvent. (2024, August 7). ResearchGate. Retrieved January 27, 2026, from [\[Link\]](#)
- A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. (n.d.). MDPI. Retrieved January 27, 2026, from [\[Link\]](#)
- Antibacterial Properties of Quinoline Derivatives: A Mini- Review. (2021, November 4). Biointerface Research in Applied Chemistry. Retrieved January 27, 2026, from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. noveltyjournals.com](https://www.noveltyjournals.com) [[noveltyjournals.com](https://www.noveltyjournals.com)]
- [2. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [3. Preclinical research strategies for drug development | AMSbiopharma](#) [[amsbiopharma.com](https://www.amsbiopharma.com)]
- [4. mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]
- [5. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [6. massivebio.com](https://www.massivebio.com) [[massivebio.com](https://www.massivebio.com)]
- [7. forskningsetikk.no](https://www.forskningsetikk.no) [[forskningsetikk.no](https://www.forskningsetikk.no)]
- [8. ichor.bio](https://www.ichor.bio) [[ichor.bio](https://www.ichor.bio)]
- [9. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [10. fda.gov](https://www.fda.gov) [[fda.gov](https://www.fda.gov)]
- [11. ijrpc.com](https://www.ijrpc.com) [[ijrpc.com](https://www.ijrpc.com)]
- [12. Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [13. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [14. ojs.ikm.mk](https://ojs.ikm.mk) [ojs.ikm.mk]
- [15. biotechfarm.co.il](https://www.biotechfarm.co.il) [[biotechfarm.co.il](https://www.biotechfarm.co.il)]
- [16. The Role of Mouse Models in Drug Discovery | Taconic Biosciences](#) [[taconic.com](https://www.taconic.com)]
- [17. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry](#) [[arabjchem.org](https://www.arabjchem.org)]
- [18. The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [19. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC](#) [pmc.ncbi.nlm.nih.gov]

- [20. pubs.acs.org \[pubs.acs.org\]](https://pubs.acs.org)
- [21. Facilely Accessible Quinoline Derivatives as Potent Antibacterial Agents - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [22. Assessing Safety and Toxicology - Advancing Disease Modeling in Animal-Based Research in Support of Precision Medicine - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6111111/)
- [23. pharmtech.com \[pharmtech.com\]](https://www.pharmtech.com)
- To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Experimental Design: Testing Quinoline Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1268796/docs#application-notes-and-protocols-for-in-vivo-experimental-design-testing-quinoline-derivatives\]](https://www.benchchem.com/product/b1268796/docs#application-notes-and-protocols-for-in-vivo-experimental-design-testing-quinoline-derivatives)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check